CoMnCrGa: a novel ferromagnetic material with high spin-polarization for room temperature spintronics
Journal of Materials Chemistry C Pub Date: 2023-10-17 DOI: 10.1039/D3TC02813E
Abstract
Here, we report the synthesis of a novel quaternary Heusler alloy CoMnCrGa and its structural, magnetic, transport and electronic properties using both experimental and theoretical methods. DFT calculations on an ordered crystal structure with specific atomic positions (Ga at 4a, Mn at 4b, Cr at 4c and Co at 4d) reveal a half-metallic ferromagnetic (HMF) ground state having a very high spin polarization of 96.1%. In this work we show that despite having a mix of Mn (4b) and Cr (4c) atoms, CoMnCrGa exhibits all the signatures of the HMF characteristic, viz., adherence to the Slater–Pauling (S–P) rule to isothermal saturation magnetization and the absence of magnon scattering in temperature dependent resistivity data. Given its high TC (∼807 K), low magnetic moment and very high spin-polarization, the compound is a promising candidate for room temperature spintronics applications.
Recommended Literature
- [1] Brush macromolecules with thermo-sensitive coil backbones and pendant polypeptide side chains: synthesis, self-assembly and functionalization†
- [2] Hyperpolarisation through reversible interactions with parahydrogen†
- [3] The design of a mechanical wave-like DNA nanomachine for the fabrication of a programmable and multifunctional molecular device†
- [4] Mechanochemical conversion of a metal oxide into coordination polymers and porous frameworks using liquid-assisted grinding (LAG)†
- [5] Conductive Pickering-poly(high internal phase emulsion) composite foams prepared with low loadings of single-walled carbon nanotubes†
- [6] Water robustness of organic thin-film transistors based on pyrazino[2,3-g]quinoxaline-dione conjugated polymer†
- [7] Combined experimental/theoretical study of d-glucosamine promoted Ullmann-type C–N coupling catalyzed by copper(i): does amino really count?†
- [8] Carbene based photochemical molecular assemblies for solar driven hydrogen generation†
- [9] Decorating mesoporous silicon with amorphous metal–phosphorous-derived nanocatalysts towards enhanced photoelectrochemical water reduction†
- [10] Universality in size-driven evolution towards bulk polarizability of metals†
Journal Name：Journal of Materials Chemistry C
Research Products
-
CAS no.: 154-68-7
-
7-Fluoro-2-methylquinolin-4-ol
CAS no.: 18529-03-8
-
CAS no.: 121343-59-7
